Cas no 2228139-79-3 (2-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine)

• Product Name: 2-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine
• CAS No: 2228139-79-3
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6138924
• PubChem ID: 165968251
• Update Time: 2025-06-11

2-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine
• EN300-1801592
• 2228139-79-3
• [2-(4-fluoro-2-methoxyphenyl)cyclopropyl]methanamine

• Inchi： 1S/C11H14FNO/c1-14-11-5-8(12)2-3-9(11)10-4-7(10)6-13/h2-3,5,7,10H,4,6,13H2,1H3
• InChI Key： WRQCYBPZFINMBY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)C1CC1CN

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine

Introduction to 2-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine (CAS No. 2228139-79-3)

2-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine (CAS No. 2228139-79-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense study in the development of novel therapeutic agents.

The molecular structure of 2-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine consists of a cyclopropyl group attached to an amine moiety, with a phenyl ring substituted at the 4-position with a fluorine atom and at the 2-position with a methoxy group. This specific arrangement of functional groups contributes to its distinctive chemical and biological profile, which has been explored in various preclinical studies.

In recent years, there has been a growing interest in the development of small molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The presence of both the fluorine and methoxy substituents in the phenyl ring enhances the lipophilicity and metabolic stability of the compound, which are critical factors for its potential use as a drug candidate. These features make 2-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine an attractive scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that molecules with similar structural motifs may interact with neurotransmitter systems, potentially leading to therapeutic effects. The cyclopropyl group, in particular, has been shown to influence binding affinity and selectivity, which are crucial parameters for drug design. The fluorine atom at the 4-position further modulates the electronic properties of the phenyl ring, enhancing interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine with high precision. Molecular docking studies have revealed that this compound can bind effectively to several protein targets, including enzymes and receptors implicated in inflammation and pain signaling. These findings suggest that it may have therapeutic potential in conditions such as chronic pain syndromes and inflammatory diseases.

The synthesis of 2-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine presents unique challenges due to the complexity of its structure. However, recent methodological improvements have made it more feasible to produce this compound on a scalable basis. Researchers have developed novel synthetic routes that optimize yield and purity, ensuring that subsequent biological evaluations are performed on high-quality material.

In vitro studies have demonstrated that 2-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine exhibits significant inhibitory activity against certain enzymes associated with disease pathways. For instance, preliminary data suggest that it may interfere with the activity of an enzyme involved in cancer cell proliferation. While these findings are promising, further research is needed to confirm these effects and to assess potential side effects.

The pharmacokinetic properties of this compound are also under investigation. Understanding how 2-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Initial pharmacokinetic studies indicate that it has favorable properties, such as good oral bioavailability and moderate metabolic clearance, which are desirable characteristics for a potential therapeutic agent.

One of the most exciting prospects for 2-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine is its potential as a lead compound for drug development. By leveraging structure-based drug design principles, researchers can modify specific aspects of its molecular structure to enhance its potency, selectivity, and pharmacokinetic profile. This approach has already been successful in other areas of pharmaceutical research, where lead compounds have been optimized into clinical candidates.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence can significantly influence the pharmacological properties of a molecule by enhancing binding affinity and metabolic stability. In 2-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine, the fluorine atom at the 4-position plays a critical role in modulating these properties, making it an excellent candidate for further exploration.

As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like 2-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine will become increasingly important tools for drug discovery. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, including oncology, neurology, and inflammation.

In conclusion,(CAS No.) 2228139-79-3 represents a promising entity in pharmaceutical research due to its distinct chemical structure and potential biological activity. Further studies are warranted to fully elucidate its therapeutic potential and to develop novel treatments based on this scaffold.